Cas no 71077-08-2 (2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid)

2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid structure
71077-08-2 structure
Product name:2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid
CAS No:71077-08-2
MF:C18H34O2.C5H12O4.C7H14O2
MW:548.7926
CID:1747950
PubChem ID:6437999

2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-bis(hydroxymethyl)propane-1,3-diol,heptanoic acid,(Z)-octadec-9-enoic acid
    • (Z)-octadec-9-enoic acid
    • 2,2-bis(hydroxymethyl)propane-1,3-diol
    • heptanoic acid
    • 71077-08-2
    • 2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid
    • Inchi: InChI=1S/C18H34O2.C7H14O2.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-2-3-4-5-6-7(8)9;6-1-5(2-7,3-8)4-9/h9-10H,2-8,11-17H2,1H3,(H,19,20);2-6H2,1H3,(H,8,9);6-9H,1-4H2/b10-9-;;
    • InChI Key: WBPJBPAZBRMVID-XXAVUKJNSA-N
    • SMILES: CCCCCCCCC=CCCCCCCCC(=O)O.CCCCCCC(=O)O.C(C(CO)(CO)CO)O

Computed Properties

  • Exact Mass: 548.429
  • Monoisotopic Mass: 548.42881887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 24
  • Complexity: 364
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • PSA: 155.52

2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid Related Literature

Additional information on 2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid

测试

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